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Glaziovine: Chemical & Pharmacological Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Glaziovine

CAS No.: 6808-72-6

Cat. No.: S560808

The table below summarizes the basic chemical information for Glaziovine, which is essential for

understanding its storage needs.

Property Specification

CAS Number 17127-48-9 [1]

Chemical Formula  CisH19NOs [1]

Molecular Weight 297.35 g/mol [1]

Melting Point 227-228 °C [1]

Therapeutic Class Proaporphine alkaloid; Anxiolytic agent [1]

Origin/Source Synthetic (also a proaporphine alkaloid found in plants like sacred lotus) [1] [2]

Recommended Experimental Protocols for Stability
Testing
Since explicit storage data is unavailable, you can establish optimal conditions through systematic stability

studies. The following workflow outlines a general approach for testing light sensitivity, which is a common

risk for many drug compounds [3].
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Detailed Methodology for Photostability Testing

A key experiment is to determine the compound's sensitivity to light, following ICH Q1B guidelines [3].

¢ Objective: To determine if Glaziovine is photosensitive and requires protection from light during
storage.
e Materials:
o Glaziovine standard.
o Clear glass vials and amber glass vials.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s560808?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/28925725/
https://www.smolecule.com/products/s560808?utm_src=pdf-body
https://www.smolecule.com/products/s560808?utm_src=pdf-body
https://www.smolecule.com/products/s560808?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

o Appropriate solvent (e.g., methanol, ethanol).

o A controlled light cabinet that provides exposure to both visible and UV light (as per ICH
options).

o HPLC system with a UV/Vis or Diode Array Detector (DAD).

e Procedure:

o Prepare a standardized solution of Glaziovine.

o Aliquot the solution into multiple clear vials and an equal number of amber vials (which will
serve as dark controls).

o Expose the clear vials to the specified light conditions in the light cabinet. The amber vials
should be wrapped in aluminum foil and stored under the same ambient temperature
conditions.

o At predetermined time intervals (e.g., 1, 5, 10, 24 hours), withdraw samples from both the
exposed and control groups.

o Analyze all samples using HPLC to quantify the remaining Glaziovine and to profile any new
degradation peaks.

e Data Analysis:

o Calculate the percentage of Glaziovine remaining over time.

o Any significant decrease in the main peak area of the light-exposed samples, compared to the
dark controls, indicates photodegradation.

Frequently Asked Questions (FAQS)

Q1: What are the immediate, conservative storage recommendations for Glaziovine based on its
chemical properties? As a precise storage profile is unknown, a conservative approach is critical. It is
strongly recommended to store Glaziovine as a light-sensitive and potentially oxygen-sensitive

compound. Immediate practices should include:

e Container: Use amber glass vials or clear vials wrapped in aluminum foil.
e Atmosphere: Store under an inert gas (e.g., nitrogen or argon) if possible, especially for long-term

storage.
e Temperature: Store at -20°C or lower for long-term stock solutions. For short-term use, refrigerate at

2-8°C.
e Environment: Keep the container tightly sealed in a dry environment to prevent moisture absorption.

Q2: What analytical techniques are best for monitoring Glaziovine stability?

¢ High-Performance Liquid Chromatography (HPLC) is the industry standard for quantifying the
main compound and detecting degradants [4].
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e LC coupled with tandem Mass Spectrometry (LC-MS/MS) is highly effective for separating and
characterizing the chemical structure of any degradation products that form [5] [4].

Q3: The search results mention sacred lotus (Nelumbo nucifera). Is it a natural source of Glaziovine?
The search results confirm that sacred lotus is a rich source of proaporphine alkaloids, which is the structural
class Glaziovine belongs to [2]. While a specific compound called "pronuciferine" is mentioned as a major
proaporphine in lotus [2] [6], Glaziovine itself was not listed among the identified alkaloids in the analyzed

results. Its synthesis is well-established [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.maxapress.com/article/doi/10.48130/vegres-0024-0004
https://www.sciencedirect.com/science/article/abs/pii/S0308814622000851
https://www.smolecule.com/products/s560808?utm_src=pdf-body
https://www.smolecule.com/products/s560808?utm_src=pdf-body
https://www.nature.com/articles/s41598-023-29415-0
https://www.nature.com/articles/s41598-023-29415-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC11380034/
https://www.smolecule.com/products/s560808?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB11178851_EN.htm
https://www.smolecule.com/products/s560808?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ProductChemicalPropertiesCB11178851_EN.htm
https://www.nature.com/articles/s41598-023-29415-0
https://pubmed.ncbi.nlm.nih.gov/28925725/
https://www.sciencedirect.com/science/article/abs/pii/S0308814622000851
https://www.maxapress.com/article/doi/10.48130/vegres-0024-0004
https://pmc.ncbi.nlm.nih.gov/articles/PMC11380034/
https://www.smolecule.com/products/b560808#glaziovine-storage-condition-optimization
https://www.smolecule.com/products/b560808#glaziovine-storage-condition-optimization
https://www.smolecule.com/products/b560808#glaziovine-storage-condition-optimization
https://www.smolecule.com/products/s560808?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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